Cas no 70243-14-0 (1-bromo-2-pentadecanone)

• Product Name: 1-bromo-2-pentadecanone
• CAS No: 70243-14-0
• MF: C₁₅H₂₉BrO
• MW: 305.294164419174
• CID: 974845
• PubChem ID: 125829
• Update Time: 2025-04-19

1-bromo-2-pentadecanone Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-pentadecanone
• 1-bromopentadecan-2-one
• 2-pentadecanone, 1-bromo-
• NCI60_005334
• NSC-617806
• DTXSID30220491
• CHEMBL1965568
• 70243-14-0
• NSC617806

• Inchi： 1S/C15H29BrO/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16/h2-14H2,1H3
• InChI Key： VQSBLCYXZVPAIA-UHFFFAOYSA-N
• SMILES： BrCC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 304.14027
• Monoisotopic Mass: 304.14018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07